Cas no 80897-14-9 (4-(2-methylbutan-2-yl)oxyaniline)

• Product Name: 4-(2-methylbutan-2-yl)oxyaniline
• CAS No: 80897-14-9
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 5704463
• PubChem ID: 28994921
• Update Time: 2025-06-26

4-(2-methylbutan-2-yl)oxyaniline Chemical and Physical Properties

Names and Identifiers

• 80897-14-9
• EN300-1295227
• 4-[(2-methylbutan-2-yl)oxy]aniline
• CS-0284065
• SCHEMBL15458088
• 4-(Tert-pentyloxy)aniline
• Benzenamine, 4-(1,1-dimethylpropoxy)-
• 4-(2-methylbutan-2-yl)oxyaniline

• Inchi： 1S/C11H17NO/c1-4-11(2,3)13-10-7-5-9(12)6-8-10/h5-8H,4,12H2,1-3H3
• InChI Key： ZSXKYRWOQCZEEX-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)C(C)(C)CC

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.986±0.06 g/cm3(Predicted)
• Boiling Point: 281.3±13.0 °C(Predicted)
• pka: 5.25±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-(2-methylbutan-2-yl)oxyaniline

Professional Introduction to 4-(2-methylbutan-2-yl)oxyaniline (CAS No. 80897-14-9)

4-(2-methylbutan-2-yl)oxyaniline, identified by the chemical compound code CAS No. 80897-14-9, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif of aniline linked to a 2-methylbutyl ether group, has garnered considerable attention due to its potential applications in drug development and material science. The aniline moiety, known for its aromaticity and electron-rich nature, plays a crucial role in facilitating various chemical reactions, while the 2-methylbutyl group introduces steric and electronic effects that can modulate the compound's reactivity and biological activity.

The synthesis of 4-(2-methylbutan-2-yl)oxyaniline involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Typically, the process begins with the preparation of aniline derivatives followed by etherification using 2-methylbutanol under controlled conditions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity, underscoring the importance of catalytic methods in contemporary pharmaceutical manufacturing. The structural integrity of the compound is often confirmed through spectroscopic techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which provide detailed insights into its molecular architecture.

In recent years, 4-(2-methylbutan-2-yl)oxyaniline has been explored for its pharmacological properties, particularly in the context of central nervous system (CNS) disorders. Research indicates that the compound exhibits promising neuroprotective effects by modulating neurotransmitter pathways. Studies have shown that it can interact with specific receptor sites, potentially leading to therapeutic benefits in conditions such as Alzheimer's disease and Parkinson's disease. The ability of the aniline moiety to engage with biological targets is complemented by the lipophilic nature of the 2-methylbutyl group, which enhances blood-brain barrier penetration—a critical factor for CNS drug efficacy.

Moreover, the compound's potential extends beyond pharmaceutical applications into materials science. Its unique structural features make it a candidate for developing novel polymers and coatings with enhanced thermal stability and mechanical strength. Researchers are investigating its incorporation into advanced polymer matrices to improve material performance in harsh environments. The versatility of 4-(2-methylbutan-2-yl)oxyaniline lies in its dual functionality: as a building block for drug molecules and as a precursor for high-performance materials.

The latest advancements in computational chemistry have further illuminated the mechanistic aspects of 4-(2-methylbutan-2-yl)oxyaniline's interactions with biological systems. Molecular dynamics simulations and quantum mechanical calculations have provided detailed insights into how the compound binds to target proteins and enzymes. These computational studies not only aid in rational drug design but also help predict metabolic pathways and potential side effects. Such integrative approaches combining experimental data with theoretical modeling are pivotal in modern medicinal chemistry.

Industrial-scale production of 4-(2-methylbutan-2-yl)oxyaniline requires meticulous optimization to ensure cost-effectiveness and environmental sustainability. Green chemistry principles are being increasingly adopted, with emphasis on solvent recovery, catalytic efficiency, and waste minimization. Continuous flow reactors have emerged as a promising technology for synthesizing this compound efficiently while reducing energy consumption. The scalability of these processes is crucial for translating laboratory findings into commercial products that meet global pharmaceutical demands.

The regulatory landscape for compounds like 4-(2-methylbutan-2-yl)oxyaniline is continuously evolving to address safety and efficacy concerns. Regulatory agencies worldwide are implementing stringent guidelines to ensure that new chemical entities undergo rigorous testing before clinical use. This includes comprehensive toxicological assessments to evaluate potential long-term health effects. Compliance with these regulations is essential for manufacturers aiming to bring innovative therapies to market while maintaining public trust.

Future research directions for 4-(2-methylbutan-2-yl)oxyaniline include exploring its role in emerging therapeutic areas such as oncology and anti-inflammatory treatments. Preliminary studies suggest that modifications to its structure could enhance its bioactivity against cancer cell lines or inflammatory markers. Collaborative efforts between academic institutions and pharmaceutical companies are necessary to accelerate these explorations, leveraging interdisciplinary expertise to uncover new applications.

In conclusion, 4-(2-methylbutan-2-yl)oxyaniline (CAS No. 80897-14-9) represents a fascinating example of how structural innovation can drive advancements in multiple scientific domains. Its synthesis reflects cutting-edge organic chemistry techniques, while its potential applications span pharmaceuticals and materials science. As research progresses, this compound will likely continue to be a subject of intense study, contributing significantly to scientific knowledge and technological development.